2-[3-(tert-butylamino)-2-hydroxypropoxy]-N,N-dimethyl-3-pyridinesulfonamide

• Molecular Formula: C14H25N3O4S
• Molecular Weight: 331.43 g/mol
• IUPAC Name: 2-[3-(tert-butylamino)-2-hydroxypropoxy]-N,N-dimethylpyridine-3-sulfonamide
• InChI: InChI=1S/C14H25N3O4S/c1-14(2,3)16-9-11(18)10-21-13-12(7-6-8-15-13)22(19,20)17(4)5/h6-8,11,16,18H,9-10H2,1-5H3
• InChI Key: PJTDLTYPZRTQEX-UHFFFAOYSA-N
• SMILES: CC(C)(C)NCC(COC1=C(C=CC=N1)S(=O)(=O)N(C)C)O

Description

2-[3-(tert-butylamino)-2-hydroxypropoxy]-N,N-dimethyl-3-pyridinesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is commonly known as TAK-659 and belongs to the class of kinase inhibitors.

Mechanism of Action

TAK-659 selectively binds to the active site of BTK and inhibits its activity, thereby blocking B-cell receptor signaling. This leads to the inhibition of B-cell proliferation, survival, and migration. TAK-659 has also been shown to inhibit the activation of downstream signaling pathways, such as AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent anti-tumor activity in preclinical models of CLL and MCL. It induces apoptosis and inhibits cell proliferation in B-cell malignancies. TAK-659 has also been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, TAK-659 has shown to be well-tolerated in preclinical studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

The advantages of using TAK-659 in lab experiments include its high potency and selectivity towards BTK, which allows for specific inhibition of B-cell receptor signaling. TAK-659 has also shown to be well-tolerated in preclinical studies, making it a promising candidate for further development. However, the limitations of using TAK-659 include its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on TAK-659. One potential application is in the treatment of autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis, where B-cell receptor signaling plays a crucial role. TAK-659 may also have potential as a combination therapy with other targeted therapies, such as inhibitors of PI3K or AKT, to enhance its anti-tumor activity. Further studies are needed to determine the optimal dosing and administration of TAK-659 in vivo and to evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of TAK-659 involves the reaction of 2-chloro-3-pyridinesulfonamide with tert-butylamino ethanol in the presence of sodium hydride. The resulting product is then treated with dimethyl sulfate to obtain TAK-659. This synthesis method has been optimized to provide a high yield of pure TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It acts as a selective inhibitor of the Bruton's tyrosine kinase (BTK), which plays a crucial role in B-cell receptor signaling. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).